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Carnidazole-d3 stability in storage conditions
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Compound Focus: Carnidazole-d3
Cat. No.: S12836635

Storage Condition for Carnidazole-d3

The primary source identified specifies a storage temperature of 4°C for Carnidazele-d3 [1]. This is

consistent with the storage condition listed for its non-deuterated counterpart, Carnidazole [2].

Item Name Catalog No. Recommended Storage Physical Form
Carnidazole-d3 [1] 691975 4°C Solid
Carnidazole [2] 688091 4°C Solid

Proposed Stability Study Protocol

Given the lack of specific experimental data for Carnidazele-d3, the following protocol outlines a standard
approach to generate the stability information you require. You can adapt this framework based on your

specific research objectives.

Forced Degradation Studies

Forced degradation studies help identify likely degradation products and validate the stability-indicating

power of analytical methods.
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Diagram 1: A workflow for conducting forced degradation studies on Carnidazole-d3.
Detailed Methodology:

e Sample Preparation: Prepare a stock solution of Carnidazole-d3 in an appropriate solvent like
acetonitrile or methanol [3].
e Stress Conditions:
o Acidic & Basic Hydrolysis: Mix the stock solution with 0.1M HCI and 0.1M NaOH,
respectively. Incubate at an elevated temperature (e.g., 60°C) for a set duration (e.g., 1-24
hours) [3].

o Oxidation: Mix the stock solution with 3% hydrogen peroxide. Store at room temperature for 24
hours.
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o Thermal Degradation: Expose the solid compound and a solution to dry heat at 60°C for
several days.
o Photodegradation: Expose solid and solution samples to UV light (e.g., ~354 nm) for a
specified period.
¢ Analysis: After quenching the reactions, analyze the samples using HPLC-MS/MS. Compare

chromatograms to unstressed controls to quantify the remaining Carnidazole-d3 and identify
degradation products [3].

Real-Time & Accelerated Stability Testing

This assesses the compound's stability under intended storage and stressed conditions over time.
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Diagram 2: A protocol for assessing the real-time and accelerated stability of Carnidazole-d3.
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Detailed Methodology:

e Study Design: Prepare aliquots of Carnidazole-d3 in both solid form and solution. Store them under
different conditions [4]:
o Long-Term Storage: 4°C (the recommended condition).
o Accelerated Storage: 25°C £ 2°C / 60% + 5% RH.
o Stress Storage: 40°C + 2°C / 75% * 5% RH (similar to the HTHH condition used in the vitamin
study).
e Data Collection: Withdraw samples at predetermined time points (e.g., 0, 1, 3, and 6 months).
Analyze them using a validated HPLC-MS/MS method to determine the percentage of the parent
compound remaining [4] [3].

A Path Forward for Your Research

The information available publicly is insufficient to compile detailed Application Notes with all the

quantitative data you need. To advance your research, I suggest the following:

¢ Consult Specialized Databases: Search in-depth scientific databases like PubMed, SciFinder, or
Reaxys for journal articles containing stability studies on Carnidazole or structurally related
nitroimidazole compounds.

e Contact Manufacturers: Reach out to the supplier, HPC Standards GmbH (cited in the search
results), directly. They may have access to more detailed stability data (CoA) that is not published on
their website [1] [2].

e Conduct Empirical Studies: The protocols outlined above provide a solid starting point for
generating your own robust, proprietary stability data for Carnidazole-d3.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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